Cas no 1132-16-7 (Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester)

Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester structure
1132-16-7 structure
Product Name:Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester
CAS No:1132-16-7
MF:C11H13NO
MW:175.227022886276
CID:1201358
PubChem ID:22003187
Update Time:2025-04-20

Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester
    • (4-tert-butylphenyl) cyanate
    • SCHEMBL6720151
    • DTXSID40621415
    • 1-(tert-butyl)-4-cyanatobenzene
    • 4-tert-Butylphenyl cyanate
    • 1132-16-7
    • Inchi: 1S/C11H13NO/c1-11(2,3)9-4-6-10(7-5-9)13-8-12/h4-7H,1-3H3
    • InChI Key: RTFKTGCPZFNXDW-UHFFFAOYSA-N
    • SMILES: O(C#N)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 33Ų
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